4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid

• IUPAC Name: 4-chloro-2-[[2-(2-methoxyphenyl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H14ClNO4/c1-22-14-5-3-2-4-10(14)8-15(19)18-13-9-11(17)6-7-12(13)16(20)21/h2-7,9H,8H2,1H3,(H,18,19)(H,20,21)
• InChI Key: FPOFKTDMTZCTID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid is a chemical compound that is used in scientific research for its potential therapeutic properties. This compound is also known as Celecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat various conditions such as arthritis, acute pain, and menstrual cramps. Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which means that it targets the COX-2 enzyme that is responsible for inflammation and pain.

Mechanism of Action

The mechanism of action of 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid involves the inhibition of the COX-2 enzyme. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. Celecoxib selectively inhibits COX-2, which reduces inflammation and pain without affecting the COX-1 enzyme that is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid are mainly related to its anti-inflammatory and analgesic properties. Celecoxib has been shown to reduce inflammation and pain in various animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Celecoxib has been shown to have a lower risk of gastrointestinal side effects compared to other NSAIDs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid in lab experiments are its selectivity for COX-2, which reduces the risk of gastrointestinal side effects, and its potential therapeutic properties in various diseases such as cancer and neurodegenerative diseases. The limitations of using Celecoxib in lab experiments are its potential toxicity at high doses, its potential to increase the risk of cardiovascular events, and its limited effectiveness in certain types of cancer.

Future Directions

There are several future directions for the research on 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid. One direction is to investigate the potential of Celecoxib in combination with other drugs in the treatment of cancer. Another direction is to investigate the potential of Celecoxib in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to investigate the potential side effects of Celecoxib at high doses and its potential to increase the risk of cardiovascular events.

Synthesis Methods

The synthesis of 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid involves several steps. The first step is the preparation of 2-methoxybenzoic acid by reacting 2-methoxyphenol with carbon dioxide and a base. The second step involves the acetylation of 2-methoxybenzoic acid with acetic anhydride to form 2-acetoxybenzoic acid. The third step involves the reaction of 2-acetoxybenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The final step involves the reaction of 2-chlorobenzoic acid with 4-(methylsulfonyl)phenylacetic acid to form 4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid.

Scientific Research Applications

4-chloro-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antitumor effects in various preclinical studies. Celecoxib has been used in the treatment of various types of cancer such as breast cancer, lung cancer, and colon cancer. It has also been used in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.